Cas no 688755-89-7 (2H-1,2,4-Triazino[5,6-b]indole, 8-chloro-3-[(phenylmethyl)thio]-)

• Product Name: 2H-1,2,4-Triazino[5,6-b]indole, 8-chloro-3-[(phenylmethyl)thio]-
• CAS No: 688755-89-7
• MF: C₁₆H₁₁ClN₄S
• MW: 326.80334019661
• CID: 1730438
• Update Time: 2024-11-27

2H-1,2,4-Triazino[5,6-b]indole, 8-chloro-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Triazino[5,6-b]indole, 8-chloro-3-[(phenylmethyl)thio]-
• 5H-1,2,4-Triazino[5,6-b]indole, 8-chloro-3-[(phenylmethyl)thio]-

• Inchi： 1S/C16H11ClN4S/c17-11-6-7-13-12(8-11)14-15(18-13)19-16(21-20-14)22-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19,21)
• InChI Key： BAULENUXXOSPCA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C2=NN=C(SCC3=CC=CC=C3)N=C12

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Melting Point: 296 °C
• Boiling Point: 587.9±60.0 °C(Predicted)
• pka: 9.45±0.50(Predicted)